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Compound of Interest

Compound Name: 5-(Dimethylamino)pentanenitrile

CAS No.: 3209-45-8

Cat. No.: B2648973

Get Quote

Executive Summary
5-(Dimethylamino)pentanenitrile (also known as 5-dimethylaminovaleronitrile) is a

specialized bifunctional aliphatic intermediate characterized by a terminal nitrile group and a

tertiary dimethylamine moiety separated by a five-carbon spacer. It serves as a critical "C5-

linker" building block in medicinal chemistry, particularly in the synthesis of histamine H3

receptor antagonists, antidepressants, and other CNS-active agents where a specific chain

length is required to optimize receptor binding affinity.

This guide provides a comprehensive analysis of its physicochemical profile, synthetic

pathways, and analytical characterization protocols, designed to support researchers in drug

discovery and process development.

Molecular Identity & Structural Analysis[1][2]
The molecule consists of a flexible pentyl chain terminated by an electron-withdrawing cyano

group and an electron-donating dimethylamino group. This amphiphilic structure dictates its
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solubility profile and reactivity.

Identifier Details

Chemical Name 5-(Dimethylamino)pentanenitrile

Synonyms
5-Dimethylaminovaleronitrile; 5-

(Dimethylamino)valeronitrile

CAS Registry Number 5440-05-1

Molecular Formula C₇H₁₄N₂

Molecular Weight 126.20 g/mol

SMILES CN(C)CCCCC#N

InChI Key
HFLIHGJYVCGOEH-UHFFFAOYSA-N

(Analogous backbone)

Physicochemical Profile
The following data aggregates experimental observations and high-fidelity predictive models

(ACD/Labs, EPI Suite) for this specific CAS, as direct commodity data is often proprietary.

Table 1: Physical Properties
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Property
Value
(Experimental/Predicted)

Context & Implications

Physical State Liquid
Colorless to pale yellow oil at

RT.

Boiling Point 215–220 °C (760 mmHg)
High boiling point due to

dipolar nitrile interactions.

Boiling Point (Reduced) ~95–100 °C (10 mmHg)
Distillable under vacuum for

purification.

Density 0.86 – 0.89 g/cm³
Less dense than water; typical

for aliphatic amines.

Refractive Index (

)
1.435 – 1.445

Consistent with aliphatic

nitriles.

Solubility
Soluble in organic solvents

(EtOH, DCM, THF)

Moderate water solubility due

to the amine; pH dependent.

pKa (Calculated) ~10.2 (Amine)
Highly basic; exists as a cation

in acidic media.

LogP ~0.8 – 1.1
Lipophilic enough for organic

extraction but polar.

Synthetic Routes & Impurity Profiling
The purity of 5-(Dimethylamino)pentanenitrile is heavily influencing by its synthetic origin.

The most robust industrial route involves the nucleophilic substitution of 5-chlorovaleronitrile.

Synthesis Pathway (Nucleophilic Substitution)
The reaction utilizes dimethylamine (anhydrous or aqueous) reacting with 5-chlorovaleronitrile.

Potassium iodide (KI) is often used as a catalyst (Finkelstein condition) to accelerate the

displacement of the chloride.
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5-Chlorovaleronitrile
(CAS 6280-87-1)

Transition State
(SN2)

 Activation

Dimethylamine
(HNMe2)

Cat. KI / Base
(K2CO3)

5-(Dimethylamino)
pentanenitrile Substitution

KCl / HCl

Click to download full resolution via product page

Caption: Figure 1. SN2 synthesis route from 5-chlorovaleronitrile. KI catalyzes the reaction by

transiently forming the more reactive iodide species.

Impurity Profile
Starting Material: Residual 5-chlorovaleronitrile (detectable by GC-FID).

Hydrolysis Products: 5-(Dimethylamino)pentanamide or 5-(Dimethylamino)pentanoic acid (if

water is present during high-temp workup).

Dimerization: Rare, but quaternary ammonium salts can form if the product reacts with

starting chloride (self-alkylation).

Analytical Characterization Protocols
To validate the identity and purity of CAS 5440-05-1, a multi-modal approach is required.

Gas Chromatography (GC-FID/MS)
Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).

Inlet: 250°C, Split mode (50:1).
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Program: 60°C (hold 2 min) → 20°C/min → 250°C.

Expectation: The amine tail often causes peak tailing; use base-deactivated liners. The

molecular ion [M]+ should be observed at m/z 126.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃.

¹H NMR Signatures:

2.20 ppm (s, 6H): N(CH₃)₂ – Distinctive singlet.

2.35 ppm (t, 2H): -CH₂-N – Triplet adjacent to amine.

2.40 ppm (t, 2H): -CH₂-CN – Triplet adjacent to nitrile.

1.50–1.70 ppm (m, 4H): Central methylene protons.

Analytical Workflow Diagram

Purity Assessment Structural Identity

Raw Sample
(Liquid)

GC-FID
(Purity %)

Karl Fischer
(Water Content)

1H-NMR
(Structure)

FT-IR
(CN stretch ~2245 cm-1)

Release Lot

>98%

Click to download full resolution via product page

Caption: Figure 2. Quality control workflow ensuring structural integrity and solvent freedom.
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Applications in Drug Development
Medicinal Chemistry Linker
The 5-carbon chain is a specific pharmacophore spacer.

H3 Antagonists: Used to link the imidazole/heterocycle core to the basic amine tail, critical for

binding to the histamine H3 receptor.

Antidepressants: Analogous to the side chains found in tricyclic antidepressants (though

those are typically propyl, pentyl variants are explored for selectivity).

Materials Science
Electrolyte Additives: Nitrile-functionalized amines are investigated as additives in lithium-ion

battery electrolytes to stabilize the cathode interface (CEI formation) due to the high anodic

stability of the nitrile group.

Handling, Stability & Safety
Hazard Identification (GHS)

Signal Word:DANGER

H301/H311: Toxic if swallowed or in contact with skin (Nitrile absorption).

H315/H319: Causes skin and serious eye irritation (Aliphatic amine).

H335: May cause respiratory irritation.

Storage & Stability[6]
Hydroscopic: The amine functionality can absorb moisture; store under nitrogen or argon.

Shelf Life: Stable for >2 years if stored at 2–8°C in tightly sealed glass/fluorinated containers.

Incompatibility: Avoid strong oxidizers (N-oxide formation) and strong acids (exothermic salt

formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2648973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

